Cas no 64532-04-3 (1-BUTANAMINIUM, 4-AMINO-2-HYDROXY-N,N,N-TRIMETHYL-4-OXO-, (R)-)

1-BUTANAMINIUM, 4-AMINO-2-HYDROXY-N,N,N-TRIMETHYL-4-OXO-, (R)- structure
64532-04-3 structure
Product Name:1-BUTANAMINIUM, 4-AMINO-2-HYDROXY-N,N,N-TRIMETHYL-4-OXO-, (R)-
CAS No:64532-04-3
MF:C7H17N2O2
MW:161.222081899643
CID:3199111
PubChem ID:11701090
Update Time:2025-04-21

1-BUTANAMINIUM, 4-AMINO-2-HYDROXY-N,N,N-TRIMETHYL-4-OXO-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 1-BUTANAMINIUM, 4-AMINO-2-HYDROXY-N,N,N-TRIMETHYL-4-OXO-, (R)-
    • 64532-04-3
    • (2R)-4-amino-2-hydroxy-N,N,N-trimethyl-4-oxobutan-1-aminium
    • Q27102241
    • (R)-carnitinamide
    • L-Carnitinamide
    • CHEBI:17159
    • SCHEMBL6667320
    • 1-Butanaminium, 4-amino-2-hydroxy-N,N,N-trimethyl-4-oxo-, (2R)-
    • UNII-CRQ6QMP3VY
    • (2R)-4-Amino-2-hydroxy-N,N,N-trimethyl-4-oxo-1-butanaminium
    • carnitinamide
    • [(2R)-4-amino-2-hydroxy-4-oxobutyl]-trimethylazanium
    • C02290
    • CRQ6QMP3VY
    • Inchi: 1S/C7H16N2O2/c1-9(2,3)5-6(10)4-7(8)11/h6,10H,4-5H2,1-3H3,(H-,8,11)/p+1/t6-/m1/s1
    • InChI Key: KWIXGIMKELMNGH-ZCFIWIBFSA-O
    • SMILES: O[C@H](CC(N)=O)C[N+](C)(C)C

Computed Properties

  • Exact Mass: 161.129002789Da
  • Monoisotopic Mass: 161.129002789Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 63.3Ų

1-BUTANAMINIUM, 4-AMINO-2-HYDROXY-N,N,N-TRIMETHYL-4-OXO-, (R)- Related Literature

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